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molecular formula C8H4ClF3O B1294942 4-(Trifluoromethyl)benzoyl chloride CAS No. 329-15-7

4-(Trifluoromethyl)benzoyl chloride

Cat. No. B1294942
CAS RN: 329-15-7
M. Wt: 208.56 g/mol
InChI Key: OXZYBOLWRXENKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05563163

Procedure details

Reaction of 4-trifluoromethylbenzoic acid with thionyl chloride affords 4-trifluoromethylbenzoyl chloride, which, on reaction with diethylamine, affords 4-trifluoro-methyl-N,N-diethylbenzamide. Following a procedure similar to that described in Preparation 5, reaction of the latter with s-butyl lithium and reaction of the resulting lithium salt with sulfur dioxide followed by sodium hydroxylamine-O-sulfonate affords 4-trifluoromethyl-2-aminosulfonyl-N,N-diethylbenzamide, which on heating in glacial acetic acid, affords 6-trifluoro-methylsaccharin.
Name
4-trifluoromethylbenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-trifluoromethylbenzoyl chloride

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:13])([F:12])[C:3]1[CH:11]=[CH:10][C:6]([C:7](O)=[O:8])=[CH:5][CH:4]=1.S(Cl)([Cl:16])=O>>[F:1][C:2]([F:13])([F:12])[C:3]1[CH:11]=[CH:10][C:6]([C:7]([Cl:16])=[O:8])=[CH:5][CH:4]=1

Inputs

Step One
Name
4-trifluoromethylbenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C1=CC=C(C(=O)O)C=C1)(F)F
Name
thionyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-trifluoromethylbenzoyl chloride
Type
product
Smiles
FC(C1=CC=C(C(=O)Cl)C=C1)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.